Cas no 2225879-26-3 (1-amino-3,3-difluoro-cyclopentanecarboxylic acid;hydrochloride)

• Product Name: 1-amino-3,3-difluoro-cyclopentanecarboxylic acid;hydrochloride
• CAS No: 2225879-26-3
• MF: C₆H₁₀ClF₂NO₂
• MW: 201.59890794754
• CID: 5304252
• Update Time: 2026-03-10

1-amino-3,3-difluoro-cyclopentanecarboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Amino-3,3-difluorocyclopentane-1-carboxylic acid
• 1-amino-3,3-difluoro-cyclopentanecarboxylic acid;hydrochloride

• Inchi： 1S/C6H9F2NO2.ClH/c7-6(8)2-1-5(9,3-6)4(10)11;/h1-3,9H2,(H,10,11);1H
• InChI Key： JFFDCWNYPDFGOI-UHFFFAOYSA-N
• SMILES： C(C1(CCC(F)(F)C1)N)(=O)O.Cl

Additional information on 1-amino-3,3-difluoro-cyclopentanecarboxylic acid;hydrochloride

Research Brief on 1-amino-3,3-difluoro-cyclopentanecarboxylic acid;hydrochloride (CAS: 2225879-26-3)

1-amino-3,3-difluoro-cyclopentanecarboxylic acid;hydrochloride (CAS: 2225879-26-3) is a fluorinated cyclic amino acid derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been explored for its potential applications in the development of novel therapeutics, particularly in the areas of enzyme inhibition and peptide-based drug design. Recent studies have highlighted its utility as a building block for the synthesis of bioactive molecules, owing to its ability to modulate physicochemical properties and enhance metabolic stability.

Recent research has focused on the synthesis and characterization of 1-amino-3,3-difluoro-cyclopentanecarboxylic acid;hydrochloride, with an emphasis on optimizing its production for large-scale applications. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the environmental impact of the process. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity, which are critical for its use in pharmaceutical applications.

In addition to its synthetic utility, 1-amino-3,3-difluoro-cyclopentanecarboxylic acid;hydrochloride has been investigated for its role in the design of protease inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that incorporating this compound into peptide analogs resulted in enhanced inhibitory activity against specific proteases implicated in inflammatory diseases. The researchers attributed this effect to the compound's ability to induce conformational changes in the target enzymes, thereby improving binding affinity and selectivity.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. A preclinical study published in Neuropharmacology (2023) explored its use as a modulator of neurotransmitter receptors. The findings suggested that derivatives of 1-amino-3,3-difluoro-cyclopentanecarboxylic acid;hydrochloride could cross the blood-brain barrier and exhibit neuroprotective effects, making them promising candidates for the treatment of neurodegenerative disorders such as Alzheimer's disease.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, toxicity, and scalability need to be addressed in future research. However, the growing body of evidence supports the potential of 1-amino-3,3-difluoro-cyclopentanecarboxylic acid;hydrochloride as a versatile scaffold in drug discovery, with applications spanning multiple therapeutic areas. Continued research and collaboration between academia and industry will be essential to fully realize its potential.